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Introduction
Lincomycin, commercially known as Lincocin, is a lincosamide antibiotic that serves as an

effective selective agent in molecular cloning. While less common than ampicillin or kanamycin,

Lincomycin provides a reliable alternative for selecting bacteria successfully transformed with a

plasmid conferring resistance to this antibiotic. Its primary mechanism of action is the inhibition

of bacterial protein synthesis by binding to the 50S ribosomal subunit.[1] Resistance is typically

conferred by plasmid-borne genes, such as lnu (lincosamide nucleotidyltransferase), which

enzymatically inactivate the antibiotic.[1] These application notes provide detailed protocols for

the use of Lincocin in bacterial selection for cloning experiments.

Mechanism of Action and Resistance
Lincomycin disrupts bacterial protein synthesis by binding to the A-site of the 23S ribosomal

RNA within the 50S ribosomal subunit. This binding interferes with the peptidyl transferase

activity, thereby halting the elongation of the polypeptide chain and inhibiting protein synthesis.
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Bacterial resistance to Lincomycin is primarily achieved through enzymatic modification of the

antibiotic. Genes such as lnu(A), lnu(C), and lnu(D) encode for lincosamide

nucleotidyltransferases.[1] These enzymes catalyze the transfer of a nucleotide

monophosphate to the antibiotic, rendering it unable to bind to the ribosome.

Signaling Pathway: Lincocin's Inhibition of Bacterial
Protein Synthesis
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Mechanism of Lincocin Action
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Lincocin Resistance Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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